Cas no 51333-63-2 (2-Acetyl-4-chloropyrrole)

• Product Name: 2-Acetyl-4-chloropyrrole
• CAS No: 51333-63-2
• MF: C₆H₆ClNO
• MW: 143.570940494537
• CID: 2186295
• PubChem ID: 15662055
• Update Time: 2025-10-30

2-Acetyl-4-chloropyrrole Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-4-chloropyrrole
• 1-(4-chloro-1H-pyrrol-2-yl)ethanone
• 51333-63-2
• DTXSID60576493
• SCHEMBL2148876
• AKOS006327692
• AB52884
• 1-(4-CHLORO-1H-PYRROL-2-YL)ETHAN-1-ONE

• Inchi： 1S/C6H6ClNO/c1-4(9)6-2-5(7)3-8-6/h2-3,8H,1H3
• InChI Key： MMQJWKWFBJPRFK-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(C)=O)=C1

Computed Properties

• Exact Mass: 143.0137915Da
• Monoisotopic Mass: 143.0137915Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.9Ų

Additional information on 2-Acetyl-4-chloropyrrole

Compound CAS No 51333-63-2: 2-Acetyl-4-chloropyrrole

2-Acetyl-4-chloropyrrole, also known by its CAS registry number CAS No 51333-63-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyrrole, a five-membered aromatic heterocycle, with an acetyl group attached at the 2-position and a chlorine atom at the 4-position. Its unique structure endows it with distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 2-Acetyl-4-chloropyrrole involves a series of carefully controlled reactions, often starting from pyrrole itself. Researchers have explored various methods to optimize the synthesis process, including the use of electrophilic substitution and acetylation techniques. Recent studies have focused on improving the yield and purity of this compound, which is crucial for its application in advanced materials and pharmaceuticals.

One of the most promising applications of CAS No 51333-63-2 lies in its potential as a building block for more complex molecules. Its aromaticity and functional groups make it an ideal candidate for constructing heterocyclic compounds with tailored properties. For instance, scientists have utilized this compound to synthesize novel materials for organic electronics, such as conductive polymers and semiconductors.

In the field of pharmacology, 2-Acetyl-4-chloropyrrole has shown potential as a lead compound for drug development. Its ability to interact with biological systems through specific molecular pathways has been explored in recent studies. Researchers have investigated its role in modulating enzyme activity and its potential as an anti-inflammatory or anticancer agent.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of CAS No 51333-63-2. By employing density functional theory (DFT) calculations, scientists have been able to predict its reactivity under various conditions, which has significantly enhanced our understanding of its behavior in chemical reactions.

The environmental impact of 2-Acetyl-4-chloropyrrole has also been a topic of interest. Studies have examined its biodegradability and toxicity, particularly in aquatic systems. These investigations are essential for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, CAS No 51333-63-2, or 2-Acetyl-4-chloropyrrole, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with ongoing research into its synthesis, applications, and environmental impact, position it as an important molecule in modern chemistry.